Cas no 1804224-58-5 (4-(3-Chloropropyl)-2-iodomandelic acid)

• Product Name: 4-(3-Chloropropyl)-2-iodomandelic acid
• CAS No: 1804224-58-5
• MF: C₁₁H₁₂ClIO₃
• MW: 354.568655014038
• CID: 4940480
• Update Time: 2025-08-02

4-(3-Chloropropyl)-2-iodomandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chloropropyl)-2-iodomandelic acid

• Inchi： 1S/C11H12ClIO3/c12-5-1-2-7-3-4-8(9(13)6-7)10(14)11(15)16/h3-4,6,10,14H,1-2,5H2,(H,15,16)
• InChI Key： USMRYDKDEVSYMG-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1C(C(=O)O)O)CCCCl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• XLogP3: 2.7
• Topological Polar Surface Area: 57.5

Additional information on 4-(3-Chloropropyl)-2-iodomandelic acid

Introduction to CAS No. 1804224-58-5: 4-(3-Chloropropyl)-2-Iodomandelic Acid

4-(3-Chloropropyl)-2-iodomandelic acid, identified by the CAS registry number 1804224-58-5, is a specialized organic compound that has garnered attention in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique structure, which combines a chlorinated propyl group and an iodine atom attached to a mandelic acid backbone, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of 4-(3-Chloropropyl)-2-iodomandelic acid is notable for its functional groups, which include a hydroxyl group, a carboxylic acid group, and an iodine atom positioned at specific sites on the aromatic ring. This arrangement allows for versatile reactivity, enabling the compound to participate in a wide range of chemical transformations, such as nucleophilic substitutions, coupling reactions, and bioconjugations.

Recent studies have highlighted the potential of mandelic acid derivatives, including this compound, in drug discovery and development. For instance, researchers have explored the use of such compounds as precursors for radiopharmaceuticals due to their ability to incorporate radioactive isotopes like iodine-131 or iodine-123. These isotopes are commonly used in nuclear medicine for diagnostic imaging and targeted therapy.

In terms of synthesis, 4-(3-Chloropropyl)-2-iodomandelic acid can be prepared through a variety of routes, including nucleophilic aromatic substitution and Friedel-Crafts alkylation reactions. The choice of synthetic pathway depends on the starting materials and desired stereochemistry of the product. Recent advancements in catalytic methods have further enhanced the efficiency and selectivity of these reactions, making it easier to produce high-purity samples for research purposes.

The application of this compound extends beyond pharmaceuticals; it has also been investigated for its role in agrochemicals and materials science. For example, studies have shown that derivatives of mandelic acid can act as effective antioxidants or chelating agents, properties that are highly desirable in agricultural chemicals and industrial materials.

In terms of safety and toxicity, preliminary studies suggest that 4-(3-Chloropropyl)-2-iodomandelic acid exhibits moderate toxicity profiles under experimental conditions. However, further research is needed to fully understand its long-term effects on biological systems and environmental impact.

In conclusion, CAS No. 1804224-58-5 represents a promising compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop novel compounds with specific biological or chemical properties.